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Compound of Interest

Compound Name: N2-Capryloyl lysine

CAS No.: 75383-80-1

Cat. No.: B1677609

Get Quote

Introduction & Physicochemical Analysis
N2-Capryloyl-L-lysine (CAS: 75383-80-1) is a lipo-amino acid comprising a lysine head group

acylated at the

-amine (N2 position) with an octanoyl (C8) fatty acid chain.[1] Unlike its isomer N6-Capryloyl
lysine (

-acylated), which is a common histone post-translational modification mimic, the N2-derivative
acts primarily as an amphiphilic surfactant or a specific metabolic probe.[1]

The Solubility Challenge: The molecule presents a "janus-faced" solubility profile:

Hydrophobic Tail (C8): Drives aggregation and poor solubility in aqueous buffers at neutral

pH.[1]

Zwitterionic Head (Lysine): The free

-amine and carboxylic acid provide some polarity, but the C8 chain dominates, often leading
to micelle formation or precipitation upon dilution into aqueous media.[1]
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Critical Scientist Insight: Directly dumping a DMSO stock of N2-Capryloyl lysine into cell

culture media often results in "silent precipitation"—the formation of micro-aggregates that are

invisible to the naked eye but adhere to plasticware, reducing the effective concentration and

causing experimental variability.[1] For concentrations

, a carrier protein (BSA) is strongly recommended.[1]

Pre-Formulation Data
Property Specification Implication for Protocol

Molecular Weight 272.38 g/mol

1 mg

3.67

mol

Primary Solvent DMSO (Dimethyl Sulfoxide)
Soluble > 50 mM.[1] Use

culture-grade DMSO.[1]

Secondary Solvent Ethanol (Absolute)

Soluble, but evaporates faster;

less cell-compatible than

DMSO.[1]

Aqueous Solubility Poor (Neutral pH)

Requires pH adjustment

(NaOH) or carrier (BSA) for

stability.[1]

Stability Hydrolysis-prone
Avoid long-term storage in

aqueous basic solutions.[1]

Protocol A: Standard DMSO Solubilization (Low
Concentration)
Recommended for final concentrations

.[1]

Reagents Required
N2-Capryloyl-L-lysine solid (Store at -20°C, desiccated).[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1677609/docs?utm_src=pdf-body#application-note-solubilization-strategies-for-n2-capryloyl-lysine-in-biological-systems
https://www.medkoo.com/products/23323
https://www.medkoo.com/products/23323
https://www.medkoo.com/products/23323
https://www.medkoo.com/products/23323
https://www.medkoo.com/products/23323
https://www.medkoo.com/products/23323
https://www.medkoo.com/products/23323
https://www.medkoo.com/products/23323
https://www.medkoo.com/products/23323
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile DMSO (Cell Culture Grade, e.g., Sigma D2650).[1]

Sterile PBS (pH 7.[1]4) or Serum-Free Media.[1]

Step-by-Step Procedure
1. Preparation of 50 mM Stock Solution

Weigh 1.36 mg of N2-Capryloyl lysine.[1]

Add 100

L of sterile DMSO.[1]

Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at 37°C for

5 minutes.

QC Check: Solution must be optically clear.[1]

Aliquot into small volumes (e.g., 10

L) to avoid freeze-thaw cycles. Store at -20°C.

2. Dilution into Media (The "Step-Down" Method) Direct addition to media often shocks the lipid

tail, causing precipitation.[1]

Pre-warm culture media to 37°C.

Prepare an Intermediate Dilution (10x):

Dilute the DMSO stock 1:100 into sterile PBS (e.g., 2

L Stock + 198

L PBS).

Note: This solution may become cloudy (micelles).[1] Vortex immediately.

Add the Intermediate Dilution to the cell culture media to reach the final concentration.[1]
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Target: Final DMSO concentration should be

(v/v).[1]

Protocol B: BSA-Complexing (High Concentration /
Sensitive Cells)
Recommended for final concentrations

or for cells sensitive to DMSO. Mechanism:[1] Bovine Serum Albumin (BSA) possesses high-
affinity fatty acid binding sites that sequester the C8 tail, solubilizing the molecule in aqueous
media while delivering it effectively to cells.[1]

Reagents Required
Fatty Acid-Free BSA (Lyophilized powder).[1]

PBS (Calcium/Magnesium free).[1]

0.1 M NaOH.[1]

Step-by-Step Procedure
1. Prepare BSA Carrier Solution

Dissolve Fatty Acid-Free BSA in PBS to create a 10% (w/v) solution.

Filter sterilize (0.22

m).[1]

2. Conjugation Step

Dissolve N2-Capryloyl lysine in a minimal volume of 0.1 M NaOH or Ethanol (approx. 50

mg/mL).[1]

Dropwise add this solution to the stirring 10% BSA solution at 37°C.

Ratio: Aim for a molar ratio of approx. 4:1 (Lipid:Albumin).[1]
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Stir gently at 37°C for 30 minutes to allow complexation.

The resulting solution is a water-soluble BSA-Lipid complex.[1]

Dilute this complex directly into cell culture media.[1]

Workflow Visualization
The following diagram illustrates the decision logic for selecting the correct solubilization

pathway.
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Prepare 50mM DMSO Stock Protocol B: BSA Complexing

Stepwise Dilution into Media
(Keep DMSO < 0.5%)

QC: Check for Precipitate
(Microscopy)

1. Dissolve in minimal EtOH/NaOH
2. Add to 10% Fatty-Acid Free BSA

Proceed to Cell Assay

Clear Solution

Click to download full resolution via product page

Caption: Decision tree for N2-Capryloyl lysine solubilization based on concentration

requirements.
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Observation Root Cause Corrective Action

Cloudiness upon dilution
"Crashing out" due to

hydrophobicity.[1]

Switch to Protocol B (BSA

Carrier). Do not filter cloudy

media; you will lose the

compound.[1]

Cell detachment
Surfactant effect of the C8

chain.[1]

Reduce concentration or

ensure BSA is present to buffer

the membrane interaction.[1]

Precipitate in DMSO stock
Water contamination in DMSO.

[1]

Use fresh, anhydrous DMSO.

[1] Warm to 37°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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